Cas no 2229256-36-2 (tert-butyl N-2-amino-1-(3,4-difluoro-2-methoxyphenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(3,4-difluoro-2-methoxyphenyl)ethylcarbamate
• CAS No: 2229256-36-2
• MF: C₁₄H₂₀F₂N₂O₃
• MW: 302.317010879517
• CID: 6082965
• PubChem ID: 165653819
• Update Time: 2025-05-20

tert-butyl N-2-amino-1-(3,4-difluoro-2-methoxyphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(3,4-difluoro-2-methoxyphenyl)ethylcarbamate
• tert-butyl N-[2-amino-1-(3,4-difluoro-2-methoxyphenyl)ethyl]carbamate
• 1,1-Dimethylethyl N-[2-amino-1-(3,4-difluoro-2-methoxyphenyl)ethyl]carbamate
• 2229256-36-2
• EN300-1889836

• Inchi： 1S/C14H20F2N2O3/c1-14(2,3)21-13(19)18-10(7-17)8-5-6-9(15)11(16)12(8)20-4/h5-6,10H,7,17H2,1-4H3,(H,18,19)
• InChI Key： OFDCGATUKQYZLY-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(C1=CC=C(F)C(F)=C1OC)CN

Computed Properties

• Exact Mass: 302.14419883g/mol
• Monoisotopic Mass: 302.14419883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• Density: 1.190±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 412.0±45.0 °C(Predicted)
• pka: 11.18±0.46(Predicted)

Additional information on tert-butyl N-2-amino-1-(3,4-difluoro-2-methoxyphenyl)ethylcarbamate

Introduction to Tert-butyl N-2-amino-1-(3,4-difluoro-2-methoxyphenyl)ethylcarbamate (CAS No. 2229256-36-2)

Tert-butyl N-2-amino-1-(3,4-difluoro-2-methoxyphenyl)ethylcarbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2229256-36-2, represents a novel class of molecules designed for potential applications in drug discovery and development. Its unique structural features, particularly the presence of a tert-butyl group, an amino moiety, and a 3,4-difluoro-2-methoxyphenyl substituent, make it a promising candidate for further exploration in synthetic chemistry and biological activity studies.

The chemical structure of Tert-butyl N-2-amino-1-(3,4-difluoro-2-methoxyphenyl)ethylcarbamate incorporates several key functional groups that contribute to its reactivity and potential biological properties. The tert-butyl group provides steric hindrance, which can influence the compound's solubility and metabolic stability. The amino group serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives. Additionally, the 3,4-difluoro-2-methoxyphenyl moiety introduces fluorine atoms and a methoxy group, which are often found in bioactive molecules due to their ability to modulate electronic properties and enhance binding affinity to biological targets.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their diverse pharmacological activities. Carbamates are known for their role as intermediates in the synthesis of various pharmaceuticals and have been explored for their potential as kinase inhibitors, neuroprotective agents, and anti-inflammatory compounds. The incorporation of fluorine atoms into the aromatic ring system of Tert-butyl N-2-amino-1-(3,4-difluoro-2-methoxyphenyl)ethylcarbamate is particularly noteworthy, as fluorinated aromatic compounds often exhibit improved metabolic stability and enhanced binding interactions with biological receptors.

Current research in the field of medicinal chemistry has highlighted the importance of structure-activity relationships (SAR) in designing effective therapeutic agents. The specific arrangement of functional groups in Tert-butyl N-2-amino-1-(3,4-difluoro-2-methoxyphenyl)ethylcarbamate suggests potential interactions with enzymes and receptors involved in various disease pathways. For instance, the presence of both an amino group and a carbamate moiety may allow this compound to engage with multiple binding sites on a target protein, leading to synergistic effects that could enhance therapeutic efficacy.

One area where this compound shows promise is in the inhibition of enzymes that play a role in cancer progression. Enzymes such as kinases are frequently dysregulated in cancer cells and have become key targets for drug development. The structural features of Tert-butyl N-2-amino-1-(3,4-difluoro-2-methoxyphenyl)ethylcarbamate, particularly the fluorinated aromatic ring and the amino-carbamate linkage, are reminiscent of known kinase inhibitors. Preliminary computational studies suggest that this compound may bind to the active site of kinases through hydrogen bonding interactions between the amino group and conserved residues on the enzyme.

Another exciting aspect of this compound is its potential application in central nervous system (CNS) drug discovery. The combination of steric bulk from the tert-butyl group and lipophilic aromatic substituents may enhance blood-brain barrier penetration, a critical factor for CNS drugs. Additionally, carbamate derivatives have shown promise as neuroprotective agents due to their ability to modulate neurotransmitter systems. Further investigation into the pharmacokinetic properties of Tert-butyl N-2-amino-1-(3,4-difluoro-2-methoxyphenyl)ethylcarbamate could provide valuable insights into its suitability for treating neurological disorders.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Key steps include the formation of the carbamate linkage between the tert-butyl group and the amino-substituted ethyl chain, followed by functionalization of the aromatic ring with fluorine and methoxy groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce these substituents with high precision.

Once synthesized, Tert-butyl N-2-amino-1-(3,4-difluoro-2-methoxyphenyl)ethylcarbamate undergoes rigorous characterization using spectroscopic methods such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques confirm its molecular structure and purity before it is subjected to biological testing. Biological assays are designed to evaluate its interaction with potential target proteins and assess its activity in vitro.

The use of computational modeling has become an integral part of modern drug discovery workflows. Molecular docking studies can predict how Tert-butyl N-2-amino-1-(3,4-difluoro-2-methoxyphenyl)ethylcarbamate interacts with biological targets at the atomic level. These simulations help identify key binding residues and provide insights into possible conformational changes upon binding. By integrating experimental data with computational predictions, researchers can refine their understanding of the compound's mechanism of action.

In conclusion,Tert-butyl N-2-amino-1-(3,4-difluoro-2-methoxyphenyl)ethylcarbamate (CAS No. 2229256-36-2) is a structurally complex compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery efforts aimed at treating cancer and neurological disorders. As research continues to uncover new applications for this compound,Tert-butyl N-2-amino-1-(3,4-difluoro-2-methoxyphenyl)ethylcarbamate is poised to play an important role in advancing our understanding of molecular interactions and developing novel therapeutic strategies.